Cas no 128446-34-4 ((2-Hydroxypropyl)-γ-cyclodextrin (Technical Grade))
(2-Hydroxypropyl)-γ-cyclodextrin (Technical Grade) is a modified cyclodextrin derivative with enhanced solubility and complexation properties compared to native γ-cyclodextrin. The introduction of 2-hydroxypropyl groups improves its water solubility and reduces crystallization tendencies, making it suitable for applications requiring stable host-guest interactions. This technical-grade product is particularly useful in solubilizing hydrophobic compounds, stabilizing sensitive molecules, and facilitating drug delivery systems. Its biocompatibility and ability to form inclusion complexes with a wide range of substrates make it valuable in pharmaceutical, agrochemical, and industrial formulations. The compound retains the cavity structure of γ-cyclodextrin, enabling selective molecular encapsulation while offering improved handling and processing characteristics.

128446-34-4 structure
Product name:(2-Hydroxypropyl)-γ-cyclodextrin (Technical Grade)
CAS No:128446-34-4
MF:C7H6FNO2
MW:155.1264
MDL:MFCD00148890
CID:138890
(2-Hydroxypropyl)-γ-cyclodextrin (Technical Grade) Chemical and Physical Properties
Names and Identifiers
-
- g-Cyclodextrin, 2-hydroxypropylethers
- (2-Hydroxypropyl)-γ-cyclodextrin
- (2-Hydroxypropyl)-β-cyclodextrin
- 2-fluoro-4-methyl-1-nitrobenzene
- 3-Fluoro-4-nitrotoluene
- 2-fluor-4-methyl-1-nitrobenzol
- 2-Fluoro-4-methylnitrobenzene
- 2-Hydroxyphenylacetic Acid
- 3-fluoro-4-nitrobenzene
- AG-D-58639
- Benzene, 2-fluoro-4-methyl-1-nitro-
- SBB063399
- Cavasol® W8 HP
- HGC
- CAVASOL(R)W8
- Cavasol? W8 HP
- (2-Hydroxypropyl)-γ-cyclodextrin,HGC
- (2-Hydroxypropyl)-gamma-cyclodextrinsolid
- .gamma.-Cyclodextrin, 2-hydroxypropyl ethers
- (2-Hydroxypropyl)-gaMMa-cyclodextrin extent of labeling: 0.6 Molar substitution
- V SOLUTION IN H2O
- (2-Hydroxypropyl)-γ-cyclodextrin,average Mw ~1,580
- Hydroxypropyl-γ-cyclodextrin
- WZMOWQCNPFDWPA-UHFFFAOYSA-N
- 2-fluoro-4-methyl-1-nitro-benzene
- NSC25756
- PubChem1595
- 3-fluoro4-nitrotoluene
- 3-fluoro-4-nitro-toluene
- 3-fluoro-4-nitro toluene
- 2-Amino-5-fluorobenzoicacid
- KSC237K7F
- 5-Methyl-2-nitrofluorobenzen
- (2-Hydroxypropyl)-γ-cyclodextrin (Technical Grade)
-
- MDL: MFCD00148890
- Inchi: 1S/C7H6FNO2/c1-5-2-3-7(9(10)11)6(8)4-5/h2-4H,1H3
- InChI Key: WZMOWQCNPFDWPA-UHFFFAOYSA-N
- SMILES: FC1C([H])=C(C([H])([H])[H])C([H])=C([H])C=1[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 157
- XLogP3: 2.2
- Topological Polar Surface Area: 45.8
Experimental Properties
- Color/Form: White powder
- Melting Point: 52-55 °C(lit.)
- Boiling Point: 97-98 °C3 mm Hg(lit.)
- Flash Point: >230 °F
- PH: 6-9 (2% in H2O)
- Solubility: H2O: soluble450mg/mL
(2-Hydroxypropyl)-γ-cyclodextrin (Technical Grade) Security Information
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 20/21/22-36/37/38
- Safety Instruction: 26-36/37
-
Hazardous Material Identification:
- Safety Term:S26-36/37
- Risk Phrases:R20/21/22
- Storage Condition:Sealed in dry,2-8°C(BD229214)
(2-Hydroxypropyl)-γ-cyclodextrin (Technical Grade) Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
eNovation Chemicals LLC | Y1095615-500g |
gamma-Cyclodextrin 2-hydroxypropyl ethers |
128446-34-4 | 97.0% | 500g |
$880 | 2024-06-05 | |
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | BBM1084-5g |
(2-Hydroxypropyl)-γ-cyclodextrin (Technical Grade) |
128446-34-4 | ≥95% | 5g |
¥320元 | 2023-09-15 | |
TRC | H952120-10g |
(2-Hydroxypropyl)-γ-cyclodextrin (Technical Grade) |
128446-34-4 | 10g |
$339.00 | 2023-05-18 | ||
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H864788-25g |
(2-Hydroxypropyl)-γ-cyclodextrin |
128446-34-4 | average Mw ~1,589 | 25g |
¥405.00 | 2022-10-10 | |
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H864788-1g |
(2-Hydroxypropyl)-γ-cyclodextrin |
128446-34-4 | average Mw ~1,589 | 1g |
¥32.00 | 2022-10-10 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-NF888-5g |
(2-Hydroxypropyl)-γ-cyclodextrin (Technical Grade) |
128446-34-4 | average Mw ~1,580 | 5g |
¥122.4 | 2023-09-01 | |
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R030948-100g |
(2-Hydroxypropyl)-γ-cyclodextrin (Technical Grade) |
128446-34-4 | ~1589 | 100g |
¥1233 | 2023-09-10 | |
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R030948-25g |
(2-Hydroxypropyl)-γ-cyclodextrin (Technical Grade) |
128446-34-4 | ~1589 | 25g |
¥389 | 2023-09-10 | |
SHENG KE LU SI SHENG WU JI SHU | sc-238090E-2.5 kg |
(2-Hydroxypropyl)-γ-cyclodextrin, |
128446-34-4 | 2.5 kg |
¥86,492.00 | 2023-07-11 | ||
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R030948-1g |
(2-Hydroxypropyl)-γ-cyclodextrin (Technical Grade) |
128446-34-4 | ~1589 | 1g |
¥31 | 2023-09-10 |
(2-Hydroxypropyl)-γ-cyclodextrin (Technical Grade) Related Literature
-
Huiwen Lan,Aimin Wei,Hechuang Zheng,Xuhui Sun,Jun Zhong Nanoscale, 2018,10, 7033-7039
-
Hui Liu,Rong Sheng Li Analyst, 2017,142, 4221-4227
-
Jiawen Yin,Wei Zhang,Zan Zhang,Han Jin,Wanlei Gao,Jiawen Jian RSC Adv., 2019,9, 19699-19706
-
Marie Versaevel,Maryam Riaz,Thomas Grevesse,Sylvain Gabriele Soft Matter, 2013,9, 6665-6676
-
Fulin Zhou,Fujian Zhou,Rongchuan Su,Yudong Yang,Jingsong You Chem. Sci., 2020,11, 7424-7428
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:128446-34-4)(2-Hydroxypropyl)-γ-cyclodextrin

Purity:98%
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Amadis Chemical Company Limited
(CAS:128446-34-4)(2-Hydroxypropyl)-γ-cyclodextrin (Technical Grade)

Purity:99%
Quantity:100g
Price ($):155.0